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Compound of Interest

ethyl 2-
Compound Name:

[(chlorosulfonyl)amino]acetate
CAS No.: 391912-52-0

Cat. No.: B6252150

Get Quote

Executive Summary

Ethyl 2-[(chlorosulfonyl)amino]acetate (CAS: 391912-52-0) is an electrophilic sulfamoyl
chloride derivative of glycine ethyl ester. It serves as a critical "linchpin” reagent in medicinal
chemistry, specifically for generating unsymmetrical sulfamides and cyclic sulfamide scaffolds
(e.g., 1,2,5-thiadiazolidin-3-one 1,1-dioxides). Its dual functionality—combining a highly
reactive chlorosulfonyl group with an amino acid ester—allows for sequential nucleophilic
substitutions, making it indispensable for fragment-based drug discovery (FBDD) targeting
metabolic enzymes like 11

-HSD1.

Chemical Identity & Structural Analysis[1]
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Property Specification

IUPAC Name Ethyl 2-[(chlorosulfonyl)amino]acetate
Common Name N-(Chlorosulfonyl)glycine ethyl ester
CAS Number 391912-52-0

Molecular Formula

Molecular Weight 201.63 g/mol

Sulfonyl Chloride (
), Secondary Amine (

Functional Groups
), Ethyl Ester (

)

) Viscous oil or low-melting solid (moisture
Physical State "
sensitive)

Predicted Boiling Point ~294°C (decomposes)

Electronic Distribution & Reactivity

The molecule features two electrophilic centers with distinct reactivity profiles:
e Sulfur Center (

): The chlorosulfonyl group is the "harder" and more reactive electrophile. It undergoes rapid
nucleophilic substitution with amines or alcohols.

e Carbonyl Carbon (

): The ethyl ester is less reactive but serves as a latent electrophile for intramolecular
cyclization reactions under basic conditions.

Synthesis & Preparation Protocol

Note: This synthesis involves corrosive reagents and must be performed in a fume hood.
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The most authoritative synthesis route involves the direct chlorosulfonylation of glycine ethyl
ester hydrochloride using sulfuryl chloride (

).
Reagents

» Starting Material: Glycine ethyl ester hydrochloride (

)

o Reagent: Sulfuryl chloride (
)

o Catalyst (Optional): Antimony pentachloride (
) or simply reflux.

e Solvent: Acetonitrile (

) or Dichloromethane (

).

Step-by-Step Methodology

e Suspension: Suspend glycine ethyl ester hydrochloride (1.0 eq) in anhydrous acetonitrile
under an inert atmosphere (

or

).

o Addition: Add sulfuryl chloride (2.5 eq) dropwise at

. The excess is required to drive the equilibrium and manage HCI evolution.

o Reflux: Heat the mixture to reflux (

) for 12—-16 hours. The solid starting material will dissolve as the reaction proceeds.
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o Degassing: A steady stream of

should be bubbled through the solution to remove evolved HCI gas.

¢ Isolation: Concentrate the reaction mixture in vacuo to remove solvent and excess

 Purification: The residue is typically a viscous oil. It can be used directly or purified via rapid
filtration through a silica plug (using non-protic solvents like

) to avoid hydrolysis.

Critical Control Point: Avoid all contact with water. The sulfamoyl chloride moiety hydrolyzes
rapidly to the sulfamic acid (

), which is catalytically dead for subsequent amidation.

Reactivity Profile & Applications
Synthesis of Unsymmetrical Sulfamides

The primary utility of this reagent is the "Sulfamide Switch" strategy. It allows the connection of
two different amine fragments (

and
) via a stable
linker.

Mechanism:
e First Substitution: Reaction with

displaces the chloride.

o Product:

e Second Substitution (Cyclization): Treatment with base (e.g., NaOEt or DBU) triggers
intramolecular attack of the sulfamide nitrogen onto the ester.
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o Product:1,2,5-Thiadiazolidin-3-one 1,1-dioxide (Cyclic Sulfamide).

"Burgess-Type" Elimination Pathways

While not the classic Burgess reagent (which is a carbamate), this molecule can undergo

similar elimination mechanisms. Upon treatment with a tertiary amine base (

), it can generate a transient N-sulfonylamine (

). This reactive intermediate is highly electrophilic and can be trapped by nucleophiles or

undergo [2+2] cycloadditions.

Visualization of Reaction Pathways
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Figure 1: Reaction pathway for the synthesis of cyclic sulfamide scaffolds using Ethyl 2-

[(chlorosulfonyl)amino]acetate.

Experimental Handling & Stability

Parameter Guideline
Storage Store at -20°C under Argon. Highly hygroscopic.
- Soluble in DCM, THF, MeCN, EtOAc. Reacts
Solubility )
with MeOH/EtOH.
. Decomposes slowly at room temperature
Stability ]
releasing HCI.
Toxicity Corrosive (causes burns). Lachrymator.
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Self-Validating Protocol Tip: Before using the reagent in a critical step, take a small aliquot and
add it to excess benzylamine in DCM. Check by TLC or LCMS. You should see instantaneous
conversion to the benzyl-sulfamide adduct. If the starting material remains or you see only the
sulfonic acid peak, the reagent has hydrolyzed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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